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Compound of Interest

Compound Name: Peroxybenzoyl nitrate

Cat. No.: B1219819

While peroxyacetyl nitrate (PAN) is the most prevalent form of peroxyacyl nitrates (PANs) in the
atmosphere, peroxybenzoyl nitrate (PBzN), a powerful eye irritant, is a notable but
significantly less abundant component of photochemical smog. Its presence is directly linked to
the atmospheric oxidation of aromatic hydrocarbons, such as toluene, which are significant
pollutants in urban areas.

Peroxyacyl nitrates are a class of secondary air pollutants formed by the photochemical
reactions of volatile organic compounds (VOCs) and nitrogen oxides (NOx) in the presence of
sunlight. Among them, PAN is the most abundant, typically accounting for 75-90% of the total
PANSs in the atmosphere. Following PAN, peroxypropionyl nitrate (PPN) is the next most
commonly observed.[1]

Data on the atmospheric abundance of peroxybenzoyl nitrate (PBzN) is scarce compared to
PAN and PPN. However, available research indicates that PBzN concentrations are
considerably lower. For instance, a study in the San Francisco Bay Area found PBzN levels to
be below 0.07 parts per billion (ppb), highlighting its trace-level presence even in
photochemically active urban environments.

The lower abundance of PBzN is primarily attributed to the lower atmospheric concentrations
and slower photooxidation rates of its aromatic precursors compared to the precursors of PAN
and PPN, which are more ubiquitous and reactive.

Comparative Abundance of Peroxyacyl Nitrates
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To illustrate the relative abundance of different PANs, the following table summarizes typical
concentration ranges observed in various atmospheric environments. It is important to note that
concentrations can vary significantly depending on the location, time of day, season, and
meteorological conditions.

. ) Typical Atmospheric
Peroxyacyl Nitrate (PANSs) Chemical Formula .
Concentration Range (ppb)

Peroxyacetyl Nitrate (PAN) CHsC(O)OONO:2 0.1 - 10+ (highly variable)
Peroxypropiony! Nitrate (PPN) CHsCH2C(O)OONO:2 0.01-1
Peroxymethacryloyl Nitrate

CH2=C(CH3s)C(O)OONO2 0.01-0.5
(MPAN)
Peroxybenzoyl Nitrate (PBzN) CeHsC(O)OONO2 <0.1

Note: The data presented is a general representation based on available literature and may not
reflect the full range of concentrations observed globally.

Experimental Protocols for Measurement

The simultaneous measurement of various peroxyacyl nitrates, including PBzN, is typically
performed using gas chromatography with electron capture detection (GC-ECD) or thermal
dissociation-chemical ionization mass spectrometry (TD-CIMS).

Gas Chromatography with Electron Capture Detection
(GC-ECD)

This is a widely used technique for the analysis of PANs. The methodology involves:

o Sample Collection and Preconcentration: Ambient air is drawn through a sampling tube
cooled to a low temperature (e.g., -150°C) to trap the PANSs.

o Thermal Desorption and Injection: The trapped compounds are then rapidly heated and
injected into the gas chromatograph.
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o Chromatographic Separation: The different PANs are separated based on their boiling points
and interaction with the stationary phase of the chromatographic column. A non-polar
capillary column, such as one coated with dimethyl polysiloxane, is often used. The oven
temperature is programmed to increase gradually to elute the compounds at different times.

» Detection: An electron capture detector (ECD) is used for sensitive detection of the electron-

capturing PAN molecules.

o Calibration: The instrument is calibrated using gas-phase standards of each PAN species of

interest.

Thermal Dissociation-Chemical lonization Mass
Spectrometry (TD-CIMS)

This technique offers high sensitivity and fast response times for the measurement of PANs.[2]
[3][4][5] The key steps are:

o Thermal Dissociation: The sampled air is passed through a heated inlet where the PANs
thermally decompose to form peroxyacyl radicals and nitrogen dioxide (NO2).

o Chemical lonization: The peroxyacyl radicals are then ionized through a reaction with a
reagent ion, typically iodide (I7).

o Mass Spectrometry: The resulting ions are detected by a mass spectrometer, which allows
for the identification and quantification of the different PAN species based on their mass-to-

charge ratio.

Formation Pathway of Peroxybenzoyl Nitrate

The formation of peroxybenzoyl nitrate is initiated by the oxidation of aromatic hydrocarbons,
with toluene being a primary precursor. The process can be summarized in the following
signaling pathway:
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Caption: Formation pathway of Peroxybenzoyl Nitrate (PBzN) from Toluene.

This simplified diagram illustrates the key steps in the atmospheric formation of PBzN. The
process begins with the oxidation of toluene by hydroxyl (OH) radicals, a common atmospheric
oxidant, to form benzaldehyde. Subsequent oxidation of benzaldehyde, also often initiated by
OH radicals, leads to the formation of a benzoyl radical. This radical then reacts with molecular
oxygen (Oz2) to produce a benzoyl peroxy radical. Finally, the benzoyl peroxy radical combines
with nitrogen dioxide (NOz2) to form peroxybenzoyl nitrate. This last step is a reversible
reaction, and the stability of PBzN is temperature-dependent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Player in Photochemical Smog]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219819#relative-abundance-of-peroxybenzoyl-
nitrate-compared-to-other-peroxyacyl-nitrates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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